molecular formula C13H18N4 B3817402 N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine

Cat. No. B3817402
M. Wt: 230.31 g/mol
InChI Key: GGNAJNCJNGXRCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine, also known as MP-10, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. MP-10 is a small molecule that has been synthesized through a multistep process, which involves the reaction of different chemical reagents.

Mechanism of Action

The mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is not fully understood, but it is believed to involve the modulation of dopamine signaling in the brain. N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to selectively activate the dopamine D3 receptor, which is primarily located in the mesolimbic system of the brain and plays a key role in reward processing and motivation. By activating the D3 receptor, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine may enhance dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior.
Biochemical and physiological effects:
N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to have several biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and modulation of dopamine signaling. In animal studies, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been found to reduce oxidative stress and inflammation in the brain, which can contribute to the prevention of neurodegenerative diseases. N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has also been shown to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine in lab experiments is its high selectivity and affinity for the dopamine D3 receptor. This makes it a valuable tool for studying the role of the D3 receptor in various physiological and pathological processes. However, one of the limitations of using N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is its relatively low solubility in water, which can make it difficult to administer in animal studies. Additionally, the exact mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine research, including the development of new drugs based on its chemical structure, the investigation of its potential therapeutic applications in neuropsychiatric disorders, and the exploration of its mechanism of action in the brain. One potential direction is the development of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine analogs with improved pharmacological properties, such as increased solubility and selectivity for specific dopamine receptor subtypes. Another direction is the investigation of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine as a potential treatment for drug addiction and other neuropsychiatric disorders, such as schizophrenia and depression. Finally, future research should aim to elucidate the exact mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine in the brain, which can provide valuable insights into the role of dopamine signaling in various physiological and pathological processes.

Scientific Research Applications

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. In pharmacology, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been found to have high affinity and selectivity for the dopamine D3 receptor, which makes it a potential drug candidate for the treatment of drug addiction and other neuropsychiatric disorders. In medicinal chemistry, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been used as a lead compound for the development of new drugs with improved pharmacological properties.

properties

IUPAC Name

N-methyl-3-pyrazol-1-yl-N-(pyridin-2-ylmethyl)propan-1-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N4/c1-16(12-13-6-2-3-7-14-13)9-5-11-17-10-4-8-15-17/h2-4,6-8,10H,5,9,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGNAJNCJNGXRCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCCN1C=CC=N1)CC2=CC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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